![molecular formula C18H17Br2ClN2O4 B3750297 2-(4-chloro-3,5-dimethylphenoxy)-N'-[(2,4-dibromophenoxy)acetyl]acetohydrazide](/img/structure/B3750297.png)
2-(4-chloro-3,5-dimethylphenoxy)-N'-[(2,4-dibromophenoxy)acetyl]acetohydrazide
Overview
Description
2-(4-chloro-3,5-dimethylphenoxy)-N'-[(2,4-dibromophenoxy)acetyl]acetohydrazide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as "Compound X" in the scientific literature. The purpose of
Mechanism of Action
The mechanism of action of Compound X is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways involved in inflammation and pain. Studies have shown that Compound X can inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins that contribute to inflammation and pain.
Biochemical and Physiological Effects:
Compound X has been shown to have a number of biochemical and physiological effects in various animal models. Studies have shown that Compound X can reduce inflammation and pain in models of arthritis, colitis, and neuropathic pain. Additionally, Compound X has been shown to have antioxidant effects and can protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of Compound X is its potent anti-inflammatory and analgesic effects. This makes it a valuable tool for studying the mechanisms of inflammation and pain in various disease models. However, there are also some limitations to the use of Compound X in lab experiments. For example, the compound is relatively unstable and can degrade over time, which can affect its potency and reproducibility.
Future Directions
There are several future directions for research on Compound X. One area of interest is in the development of new drugs based on the structure of Compound X. Researchers are also interested in further elucidating the mechanism of action of Compound X and identifying its molecular targets. Additionally, studies are needed to determine the safety and toxicity of Compound X in animal models and humans. Finally, there is a need for further research to optimize the synthesis method for Compound X and improve its stability and reproducibility.
Scientific Research Applications
Compound X has been widely studied for its potential applications in scientific research. One of the main areas of interest is in the development of new drugs for the treatment of various diseases. Studies have shown that Compound X exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain and inflammatory diseases.
properties
IUPAC Name |
N'-[2-(4-chloro-3,5-dimethylphenoxy)acetyl]-2-(2,4-dibromophenoxy)acetohydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17Br2ClN2O4/c1-10-5-13(6-11(2)18(10)21)26-8-16(24)22-23-17(25)9-27-15-4-3-12(19)7-14(15)20/h3-7H,8-9H2,1-2H3,(H,22,24)(H,23,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PNEAGPNHEGTERD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1Cl)C)OCC(=O)NNC(=O)COC2=C(C=C(C=C2)Br)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17Br2ClN2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
520.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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